Cas no 1203040-93-0 (8-Chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride)

• Product Name: 8-Chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride
• CAS No: 1203040-93-0
• MF: C₁₅H₈Cl₂N₂O
• MW: 303.142821311951
• CID: 5094157
• Update Time: 2025-06-08

8-Chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride
• 8-Chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride

• Inchi： 1S/C15H8Cl2N2O/c16-12-5-1-4-10-11(15(17)20)7-13(19-14(10)12)9-3-2-6-18-8-9/h1-8H
• InChI Key： GSSCNNOLTJLFQH-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=C2C(=NC(C3=CC=CN=C3)=C1)C(Cl)=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 8-Chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride

Introduction to 8-Chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride (CAS No 1203040-93-0)

8-Chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No 1203040-93-0, represents a pivotal intermediate in the synthesis of various bioactive molecules. Its unique structural framework, featuring a quinoline core conjugated with a pyridine moiety and a chlorocarbonyl group, makes it a versatile building block for the development of novel therapeutic agents.

The< strong>quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a< strong>chloro substituent at the 8-position and a< strong>pyridin-3-yl group at the 2-position enhances the compound's pharmacological profile, making it an attractive candidate for further derivatization. The presence of a< strong>carbonyl chloride group at the 4-position further expands its synthetic utility, allowing for facile coupling reactions with various nucleophiles to generate more complex molecules.

In recent years, there has been a surge in research focused on developing new chemotherapeutic agents targeting resistant cancer strains. The< strong>8-Chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride has emerged as a promising precursor in this endeavor. Studies have demonstrated its potential in inhibiting specific enzymes involved in tumor proliferation and angiogenesis. For instance, modifications of this scaffold have led to the discovery of novel inhibitors that exhibit potent activity against kinases and other critical targets in cancer metabolism.

The< strong>pyridin-3-yl moiety in particular plays a crucial role in modulating the electronic properties of the quinoline core, thereby influencing its binding affinity and selectivity. This feature has been exploited to design molecules with enhanced target specificity, reducing off-target effects and minimizing side reactions. Additionally, the< strong>carbonyl chloride functionality serves as an excellent electrophile for constructing heterocyclic systems, enabling the synthesis of complex pharmacophores that mimic natural products with known bioactivity.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, leveraging computational methods to predict and optimize molecular interactions. The< strong>CAS No 1203040-93-0-labeled compound has been subjected to extensive molecular docking studies to identify potential binding pockets in target proteins. These studies have revealed that subtle modifications around the quinoline core can significantly enhance binding affinity and therapeutic efficacy. Such insights have guided the development of next-generation inhibitors with improved pharmacokinetic profiles.

Beyond oncology, this compound has shown promise in addressing other critical health challenges. Researchers have explored its potential in developing novel antibiotics by incorporating it into synthetic strategies aimed at targeting resistant bacterial strains. The< strong>chloro substituent and quinoline backbone are particularly effective in disrupting bacterial cell wall synthesis and metabolic pathways, offering a new arsenal against multidrug-resistant pathogens.

The synthesis of< strong>8-Chloro-2-pyridin-3-ylquinoline-4-carbonyl chloride hydrochloride involves multi-step organic transformations that highlight its synthetic complexity. Key steps include functional group interconversions, regioselective substitutions, and protective group strategies to ensure high yields and purity. Advances in catalytic methods have further refined these processes, making it more efficient and environmentally sustainable. These synthetic advancements are crucial for scaling up production and making these compounds more accessible for preclinical and clinical studies.

In conclusion, the< strong>CAS No 1203040-93-0-identified compound represents a cornerstone in modern drug discovery. Its unique structural features and versatile synthetic capabilities make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a pivotal role in addressing some of humanity's most pressing health challenges.